2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C17H25ClN2O2/c1-3-9-20-10-7-15(8-11-20)19-17(21)13(2)22-16-6-4-5-14(18)12-16/h4-6,12-13,15H,3,7-11H2,1-2H3,(H,19,21)
• InChI Key: VFXMOHJDZZFMGD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C(C)OC2=CC(=CC=C2)Cl
• Molecular Formula: C17H25ClN2O2
• Molecular Weight: 324.8 g/mol

Description

2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique chemical structure, which includes a chlorophenoxy group and a propylpiperidinyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of 3-chlorophenol: This can be achieved through the chlorination of phenol using chlorine gas or other chlorinating agents.

Etherification: The 3-chlorophenol is then reacted with an appropriate alkylating agent to form 3-chlorophenoxyalkane.

Amidation: The resulting 3-chlorophenoxyalkane is then subjected to amidation with 1-propylpiperidine to form the final product, 2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy compounds.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenoxy)-N-(1-methylpiperidin-4-yl)propanamide
• 2-(3-chlorophenoxy)-N-(1-ethylpiperidin-4-yl)propanamide
• 2-(4-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide

Uniqueness

2-(3-chlorophenoxy)-N-(1-propylpiperidin-4-yl)propanamide is unique due to its specific substitution pattern on the phenoxy and piperidinyl groups. This unique structure can result in distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.